Cas no 885949-76-8 ((4-Aminophenyl){4-4-(trifluoromethyl)phenyl-piperazino}methanone)

• Product Name: (4-Aminophenyl){4-4-(trifluoromethyl)phenyl-piperazino}methanone
• CAS No: 885949-76-8
• MF: C₁₈H₁₈F₃N₃O
• MW: 349.350234508514
• MDL: MFCD06659566
• CID: 1069387
• PubChem ID: 2783219
• Update Time: 2025-10-31

(4-Aminophenyl){4-4-(trifluoromethyl)phenyl-piperazino}methanone Chemical and Physical Properties

Names and Identifiers

• (4-Aminophenyl)(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)methanone
• (4-AMINOPHENYL)(4-[4-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)METHANONE
• (4-AMINOPHENYL){4-[4-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO}METHANONE
• (4-Aminophenyl){4-[4-(trifluoromethyl)phenyl]-piperazino}methanone
• DTXSID301157770
• 885949-76-8
• (4-aminophenyl)-[4-[4-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• 4-{4-[4-(trifluoromethyl)phenyl]piperazine-1-carbonyl}aniline
• AKOS005070767
• MFCD06659566
• (4-Aminophenyl){4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}methanone
• (4-Aminophenyl)[4-[4-(trifluoromethyl)phenyl]-1-piperazinyl]methanone
• CS-0326090
• 5Y-0937
• (4-Aminophenyl){4-4-(trifluoromethyl)phenyl-piperazino}methanone

• MDL： MFCD06659566
• Inchi： 1S/C18H18F3N3O/c19-18(20,21)14-3-7-16(8-4-14)23-9-11-24(12-10-23)17(25)13-1-5-15(22)6-2-13/h1-8H,9-12,22H2
• InChI Key： CEDMZPJUWJVNSS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1CCN(C(C2C=CC(=CC=2)N)=O)CC1)(F)F

Computed Properties

• Exact Mass: 349.14019669g/mol
• Monoisotopic Mass: 349.14019669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Melting Point: 151

(4-Aminophenyl){4-4-(trifluoromethyl)phenyl-piperazino}methanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (4-Aminophenyl){4-4-(trifluoromethyl)phenyl-piperazino}methanone

Introduction to (4-Aminophenyl){4-4-(trifluoromethyl)phenyl-piperazino}methanone and Its Significance in Modern Chemical Biology

The compound with the CAS number 885949-76-8 and the systematic name (4-Aminophenyl){4-4-(trifluoromethyl)phenyl-piperazino}methanone represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of both aromatic and heterocyclic rings, coupled with specific functional groups, makes it a candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in interest regarding molecules that incorporate fluorinated aromatic rings, such as the trifluoromethyl group found in this compound. The trifluoromethyl moiety is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity, making it a valuable feature in the design of bioactive molecules. The combination of these properties with the piperazine ring suggests that this compound may exhibit unique pharmacological profiles suitable for treating various diseases.

The 4-aminophenyl and 4-4-(trifluoromethyl)phenyl substituents contribute to the compound's overall electronic properties and interact with biological targets in distinct ways. These interactions are critical for understanding the compound's mechanism of action and its potential therapeutic benefits. Current research in chemical biology emphasizes the importance of understanding these interactions at a molecular level to develop more effective drugs.

Recent studies have highlighted the role of piperazine derivatives in drug discovery. Piperazine-based compounds are known for their versatility and have been incorporated into a wide range of therapeutic agents. The specific arrangement of atoms in (4-Aminophenyl){4-4-(trifluoromethyl)phenyl-piperazino}methanone may contribute to its ability to modulate biological pathways, particularly those involved in inflammation and neurotransmission. These pathways are implicated in a variety of diseases, making this compound a promising candidate for further investigation.

The synthesis of such complex molecules requires meticulous planning and expertise. Advanced synthetic techniques are employed to ensure the accurate construction of the molecular framework. The introduction of fluorinated groups, in particular, demands precision to maintain the integrity of the overall structure. Researchers often utilize palladium-catalyzed cross-coupling reactions and other sophisticated methods to achieve this goal.

The potential applications of this compound extend beyond basic research. In drug development pipelines, molecules like this serve as starting points for generating novel analogs with enhanced properties. By modifying specific functional groups or introducing new ones, chemists can fine-tune the pharmacological characteristics of the lead compound. This iterative process is essential for developing drugs that are both effective and safe.

The role of computational chemistry has become increasingly important in understanding the behavior of complex molecules like (4-Aminophenyl){4-4-(trifluoromethyl)phenyl-piperazino}methanone. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at an atomic level. These predictions can guide experimental efforts and help identify promising derivatives for further testing.

In conclusion, the compound with CAS number 885949-76-8 represents a significant advancement in chemical biology. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover the potential of this molecule, it is likely that we will see further developments in its application to human health. The intersection of synthetic chemistry, computational biology, and pharmacology will continue to drive innovation in this field.